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Compound of Interest |

(4-
Compound Name: Nitrobenzyl)triphenylphosphonium

bromide

Cat. No.: B109586

Essential Safety and Operational Guide: (4-
Nitrobenzyl)triphenylphosphonium bromide

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling (4-
Nitrobenzyl)triphenylphosphonium bromide. The following procedures are designed to
ensure the safe handling, use, and disposal of this chemical in a laboratory setting.

Chemical and Physical Properties

Property Value Citations
CAS Number 2767-70-6 [1][2][3]
Molecular Formula C25H23BrNO2P [1]
Molecular Weight 480.34 g/mol [1112]
Appearance White to off-white powder/solid  [4]
Melting Point 275 °C (decomposes) [2]
Solubility Soluble in methanol. [3]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b109586?utm_src=pdf-interest
https://www.benchchem.com/product/b109586?utm_src=pdf-body
https://www.benchchem.com/product/b109586?utm_src=pdf-body
https://www.fishersci.at/store/msds?partNumber=11409150&countryCode=AT&language=en
https://www.sigmaaldrich.com/JP/ja/product/aldrich/393053
https://www.spectrumchemical.com/cas/2767-70-6
https://www.fishersci.at/store/msds?partNumber=11409150&countryCode=AT&language=en
https://www.fishersci.at/store/msds?partNumber=11409150&countryCode=AT&language=en
https://www.sigmaaldrich.com/JP/ja/product/aldrich/393053
https://www.fishersci.com/store/msds?partNumber=AAA12023&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/JP/ja/product/aldrich/393053
https://www.spectrumchemical.com/cas/2767-70-6
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109586?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Hazard Identification and Precautionary Statements

(4-Nitrobenzyl)triphenylphosphonium bromide is classified as a hazardous substance. The
primary hazards are skin irritation, serious eye irritation, and potential respiratory irritation.[1][2]

[5]

Signal Word: Warning[1][2]

Hazard Statements:

o H315: Causes skin irritation.[1][2][5]

e H319: Causes serious eye irritation.[1][2][5]

e H335: May cause respiratory irritation.[1][2][5]

Precautionary Statements:

P261: Avoid breathing dust.[1][5]

P280: Wear protective gloves, protective clothing, eye protection, and face protection.[5][6]

[71L8]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[1][2]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[2][5][7][8]

Personal Protective Equipment (PPE)

To ensure safety when handling (4-Nitrobenzyl)triphenylphosphonium bromide, the
following personal protective equipment is mandatory.
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Protection Type Specification Citations
Chemical safety goggles or a
Eye/Face Protection face shield (European [1114]
Standard EN 166).
Impervious, chemical-resistant
) gloves (e.g., nitrile rubber).
Hand Protection [1][6]

Gloves must be inspected prior

to use.

Skin and Body Protection

Lab coat, long-sleeved shirt,
and long pants. Wear
appropriate protective clothing

to prevent skin exposure.

[1]1416]

Respiratory Protection

For small-scale laboratory use,
maintain adequate ventilation.
For larger scale operations or
in case of emergency, use a
NIOSH/MSHA or European
Standard EN 136 approved

respirator with a particle filter.

[1](21[4]

Operational Plan: Safe Handling and Storage

Handling:

e Handle in a well-ventilated area, preferably in a chemical fume hood, to minimize dust

inhalation.[4][9]

¢ Avoid all personal contact, including inhalation of dust.[7]

e Minimize dust generation and accumulation.[9]

» Do not eat, drink, or smoke when using this product.[1]

e Wash hands thoroughly after handling.[5]
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* Remove and wash contaminated clothing before reuse.[1][9]
Storage:
o Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][3][4]

o Keep away from incompatible materials such as strong oxidizing agents.[3][4]

First Aid Measures

Exposure Route Procedure Citations

Remove the person to fresh air

and keep them comfortable for
Inhalation breathing. If respiratory [719]

irritation occurs or if you feel

unwell, seek medical advice.

Take off immediately all
contaminated clothing. Rinse

Skin Contact skin with plenty of water. If skin  [9]
irritation occurs, get medical

advice/attention.

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
Eye Contact _ o [71(9][10]
easy to do. Continue rinsing.
Immediately call a poison

center or doctor.

Rinse mouth. Do NOT induce
Ingestion vomiting. Immediately call a [71[9]1[10]

poison center or doctor.

Disposal Plan

Chemical waste must be disposed of in accordance with local, regional, and national
regulations.[11]
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o Chemical Waste: Collect waste material in a suitable, labeled, and tightly sealed container.
[12] Do not dispose of down the drain or in regular trash.[10]

o Contaminated PPE: Dispose of contaminated gloves and other protective equipment as
hazardous waste.

o Empty Containers: The first rinse of an empty container must be collected and disposed of
as hazardous waste.[12] After thorough rinsing, labels should be defaced before the
container is discarded or recycled.[13]

Safe Handling Workflow
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Safe Handling Workflow for (4-Nitrobenzyl)triphenylphosphonium bromide
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Caption: Workflow for handling (4-Nitrobenzyl)triphenylphosphonium bromide.
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Disclaimer: This guide is intended for informational purposes only and does not replace a
formal safety review or the need for professional judgment. Always consult the most recent
Safety Data Sheet (SDS) for this chemical and follow all applicable institutional and regulatory
guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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